Cas no 3326-31-6 (6-FITC)

6-FITC Properties

Names and Identifiers

• Fluorescein 6-isothiocyanate
• 3',6'-Dihydroxy-6-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• 6-FITC
• 6-Fluorescein Isothiocyanate
• FLUORESCEIN-4-ISOTHIOCYANATE (FITC-II),
• UNII-360X6ZS9ZB
• GV8X3YGM7Q
• HY-66020
• Q27256505
• 3',6'-Dihydroxy-5(or 6)-isothiocyanatospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• PD012215
• 3',6'-Dihydroxy-6-isothiocyanatospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• UNII-GV8X3YGM7Q
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',6'-dihydroxy-4-isothiocyanato-
• 3',6'-Dihydroxy-4-isothiocyanatospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one
• AKOS040741008
• 3',6'-dihydroxy-7-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
• A897913
• 3326-31-6
• Fluorescein 4-isothiocyanate
• 3',6'-Dihydroxy-4-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• SCHEMBL16544
• FITC-II
• G12106
• GLXC-10849
• +Expand

• MDL： MFCD00041838
• InChIKey： NUKUMXUIWPGENW-UHFFFAOYSA-N
• Inchi： 1S/C21H11NO5S/c23-12-2-5-15-18(8-12)26-19-9-13(24)3-6-16(19)21(15)17-7-11(22-10-28)1-4-14(17)20(25)27-21/h1-9,23-24H
• SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4)C=C(O)C=C3)C5=C1C(N=C=S)=CC=C5

Computed Properties

• Exact Mass: 389.03579362g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 389.03579362g/mol
• Heavy Atom Count: 28
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Boiling Point: 719.1±60.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 388.7±32.9 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 35 mg/mL(89.89 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: No data available